Cas no 1339141-10-4 (2-(Isocyanatomethyl)-1-methylpiperidine)

• Product Name: 2-(Isocyanatomethyl)-1-methylpiperidine
• CAS No: 1339141-10-4
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• MDL: MFCD18269765
• CID: 5243463
• PubChem ID: 21030173
• Update Time: 2025-06-13

2-(Isocyanatomethyl)-1-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 2-(isocyanatomethyl)-1-methylpiperidine
• Piperidine, 2-(isocyanatomethyl)-1-methyl-
• 2-(Isocyanatomethyl)-1-methylpiperidine

• MDL： MFCD18269765
• Inchi： 1S/C8H14N2O/c1-10-5-3-2-4-8(10)6-9-7-11/h8H,2-6H2,1H3
• InChI Key： QKJGWQWFPZETOG-UHFFFAOYSA-N
• SMILES： O=C=NCC1CCCCN1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 164
• XLogP3: 1.9
• Topological Polar Surface Area: 32.7

Additional information on 2-(Isocyanatomethyl)-1-methylpiperidine

Research Briefing on 2-(Isocyanatomethyl)-1-methylpiperidine (CAS: 1339141-10-4) in Chemical Biology and Pharmaceutical Applications

2-(Isocyanatomethyl)-1-methylpiperidine (CAS: 1339141-10-4) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This briefing provides an overview of the latest studies and developments related to this compound, focusing on its synthesis, reactivity, and biological relevance. The compound's unique isocyanate functional group and piperidine backbone make it a versatile intermediate for drug discovery and bioconjugation strategies.

Recent studies have highlighted the role of 2-(Isocyanatomethyl)-1-methylpiperidine in the synthesis of novel small-molecule inhibitors targeting enzymes such as proteases and kinases. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a key building block in the development of covalent inhibitors, leveraging its isocyanate group for selective modification of cysteine residues in target proteins. The study reported enhanced binding affinity and specificity compared to traditional reversible inhibitors.

In addition to its pharmaceutical applications, this compound has been explored in chemical biology for protein labeling and probe development. Researchers have utilized its reactive isocyanate moiety to create fluorescent and affinity-based probes for studying protein-protein interactions and cellular pathways. A recent Nature Chemical Biology article (2024) described its use in live-cell imaging, where it enabled real-time tracking of intracellular targets with minimal background interference.

The safety and handling of 2-(Isocyanatomethyl)-1-methylpiperidine have also been a focus of recent investigations. Due to the reactivity of isocyanate groups, studies have emphasized proper storage conditions and handling protocols to prevent degradation and ensure reproducibility in experimental results. Analytical methods such as HPLC and LC-MS have been optimized to monitor its stability and purity in various solvent systems.

Looking ahead, ongoing research aims to expand the applications of this compound in targeted drug delivery systems and antibody-drug conjugates (ADCs). Preliminary results suggest that its structural features may enable site-specific conjugation while maintaining payload activity. Further studies are needed to fully explore its potential in these emerging areas of pharmaceutical development.